2-(4-ethoxybenzamido)-N,4,5-trimethylthiophene-3-carboxamide

• IUPAC Name: 2-[(4-ethoxybenzoyl)amino]-N,4,5-trimethylthiophene-3-carboxamide
• InChI: InChI=1S/C17H20N2O3S/c1-5-22-13-8-6-12(7-9-13)15(20)19-17-14(16(21)18-4)10(2)11(3)23-17/h6-9H,5H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key: JDUXOFUVTPBCDZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=C(C(=C(S2)C)C)C(=O)NC
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol
• CAS No.: 896298-17-2

Description

2-(4-ethoxybenzamido)-N,4,5-trimethylthiophene-3-carboxamide is a useful research compound. Its molecular formula is C17H20N2O3S and its molecular weight is 332.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cocrystallization Studies

Research on similar benzamide derivatives, like ethenzamide, has shown their propensity to form cocrystals with aromatic carboxylic acids. These cocrystals have been studied for their supramolecular synthesis, which could have implications for the development of pharmaceutical formulations with improved solubility and dissolution rates. For instance, the cocrystallization of ethenzamide with various coformers led to the identification of new cocrystals that exhibit enhanced physicochemical properties compared to the parent compound (Przybyłek et al., 2016).

Structural and Affinity Studies

Further, derivatives of N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide have been explored for their binding affinity at dopamine receptors, which is crucial for understanding their therapeutic potential in neurological conditions. Structural modifications of these compounds can influence their receptor affinity, which is vital for the design of new therapeutic agents (Perrone et al., 2000).

Pharmaceutical Co-crystals

Ethenzamide, a closely related compound, has been involved in the formation of pharmaceutical cocrystals that exhibit superior solubility and dissolution rates, which could be relevant for improving the bioavailability of therapeutics. The study of these cocrystals provides insights into the intermolecular interactions that govern their formation and stability, which could be applied to the design of new drug formulations (Aitipamula et al., 2012).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit dgat1 in mouse c2c12 cells .

Mode of Action

It is suggested that it may interact with its targets, such as dgat1, leading to changes in cellular processes .

Biochemical Pathways

It is suggested that it may affect the pathway involving dgat1, which plays a role in triglyceride synthesis .

Result of Action

It is suggested that it may suppress triglyceride accumulation in mouse c2c12 cells .